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Compound of Interest

Compound Name: 2-Bromo-6-morpholinopyridine

Cat. No.: B1278154 Get Quote

CAS Number: 332134-60-8

This technical guide provides a comprehensive overview of 2-Bromo-6-morpholinopyridine,

a valuable heterocyclic building block for researchers, scientists, and professionals in drug

development. This document details its chemical and physical properties, experimental

protocols for its synthesis, and its applications in synthetic chemistry.

Core Compound Properties
2-Bromo-6-morpholinopyridine is a substituted pyridine derivative featuring a bromine atom

at the 2-position and a morpholine ring at the 6-position. This arrangement of functional groups

makes it a versatile intermediate for the synthesis of more complex molecules, particularly in

the development of novel therapeutic agents.

Table 1: Physicochemical Properties of 2-Bromo-6-morpholinopyridine
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Property Value Reference

CAS Number 332134-60-8 [1][2]

Molecular Formula C₉H₁₁BrN₂O [1][2]

Molecular Weight 243.10 g/mol [1]

Appearance White powder [2]

Purity ≥95% [2]

SMILES
C1COCCN1C2=NC(=CC=C2)

Br
[1]

Storage
Inert atmosphere, room

temperature
[1]

Synthesis of 2-Bromo-6-morpholinopyridine
The synthesis of 2-Bromo-6-morpholinopyridine is typically achieved through a nucleophilic

aromatic substitution reaction. A common method involves the reaction of 2,6-dibromopyridine

with morpholine. The greater reactivity of the bromine atom at the 2-position of the pyridine ring

allows for a selective monosubstitution.

Experimental Protocol: Nucleophilic Aromatic
Substitution
This protocol outlines a general procedure for the synthesis of 2-Bromo-6-
morpholinopyridine from 2,6-dibromopyridine and morpholine.

Materials:

2,6-Dibromopyridine

Morpholine

A suitable solvent (e.g., Dioxane, DMF, or DMSO)

A suitable base (e.g., K₂CO₃, Na₂CO₃, or Et₃N)
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Inert gas (e.g., Nitrogen or Argon)

Procedure:

To a round-bottom flask, add 2,6-dibromopyridine (1.0 equivalent), a suitable solvent, and a

base (e.g., 2.0 equivalents of K₂CO₃).

Add morpholine (1.0-1.2 equivalents) to the mixture.

Purge the flask with an inert gas.

Heat the reaction mixture with stirring. The reaction temperature and time will depend on the

solvent and base used, but a typical range is 80-120°C for several hours to overnight.

Monitor the reaction progress by a suitable chromatographic technique (e.g., TLC or LC-MS).

Upon completion, cool the reaction mixture to room temperature.

If a solid precipitate (inorganic salts) is present, filter the mixture.

Concentrate the filtrate under reduced pressure to remove the solvent.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Bromo-6-
morpholinopyridine.
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Synthesis of 2-Bromo-6-morpholinopyridine
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(Filtration, Extraction, Chromatography)
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Caption: Synthetic workflow for 2-Bromo-6-morpholinopyridine.

Applications in Drug Discovery and Organic
Synthesis
2-Bromo-6-morpholinopyridine serves as a key intermediate in the synthesis of various

compounds with potential biological activity. The bromine atom can be readily displaced or

utilized in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira couplings) to

introduce a wide range of substituents at the 2-position. The morpholine moiety can influence

the physicochemical properties, such as solubility and metabolic stability, of the final

compounds.

Logical Workflow in Drug Discovery
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The utilization of 2-Bromo-6-morpholinopyridine in a drug discovery program typically follows

a structured workflow. This begins with the modification of the core structure and progresses

through various stages of testing and optimization.

Drug Discovery Workflow

2-Bromo-6-morpholinopyridine

Library Synthesis
(e.g., Suzuki, Buchwald-Hartwig)

High-Throughput Screening
(HTS)

Hit Identification

Lead Optimization
(SAR Studies)

Preclinical Development

Clinical Trials

Click to download full resolution via product page

Caption: A typical drug discovery workflow utilizing 2-Bromo-6-morpholinopyridine.
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Safety Information
2-Bromo-6-morpholinopyridine should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including gloves and safety glasses, should be worn. For

detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

GHS Hazard Statement: Warning.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to 2-Bromo-6-
morpholinopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278154#2-bromo-6-morpholinopyridine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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